1-methyl-6-oxo-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C13H12N6O2S/c1-18-11(20)5-4-10(16-18)13(21)14-7-9-8-19(17-15-9)12-3-2-6-22-12/h2-6,8H,7H2,1H3,(H,14,21)
• InChI Key: QGXRUIHSURGYHE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=CN(N=N2)C3=CC=CS3
• Molecular Formula: C13H12N6O2S
• Molecular Weight: 316.34 g/mol

Description

1-methyl-6-oxo-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H12N6O2S and its molecular weight is 316.34. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Related Compounds

Research on thiophene derivatives, such as the synthesis and evaluation of thiophene-2-carboxamide Schiff base derivatives, has shown significant potential in medicinal chemistry. For instance, the synthesis of novel hydrazone derivatives based on thiophene-2-carboxamide has demonstrated effectiveness as dual inhibitors against cholinesterase enzymes, showcasing their potential in treating neurodegenerative diseases like Alzheimer's (Kausar et al., 2021). This research emphasizes the importance of structural modifications to enhance biological activity, a principle that can be applied to the study of 1-methyl-6-oxo-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,6-dihydropyridazine-3-carboxamide.

Biological Activities of Structurally Similar Compounds

The exploration of thiophene and triazole moieties in compound synthesis has been extensive, with various derivatives showing promising biological activities. For example, compounds incorporating thiophene-2-carboxaldehyde derivatives have been synthesized and found to possess good antibacterial and antifungal activities (Shareef et al., 2016). Such findings indicate the potential of thiophene-triazole derivatives in developing new antimicrobial agents.

Molecular Docking and Structure-Activity Relationship (SAR)

The design and synthesis of thiophene-based compounds often involve molecular docking studies to predict binding interactions with target proteins. For instance, thiophene-2-carboxamide derivatives have been evaluated for their cholinesterase inhibitory activities, with molecular docking providing insights into their binding mechanisms (Kausar et al., 2021). Such studies are crucial for understanding the activity of complex compounds like this compound and guiding the optimization of their pharmacological profiles.